5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one

• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C19H27N5O2/c1-11-16(21-17(26)24-22-11)23-20-10-12-8-13(18(2,3)4)15(25)14(9-12)19(5,6)7/h8-10,20H,1-7H3,(H2,21,23,24,26)
• InChI Key: ZCJOEOUFUNWDFM-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1NNC=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C

Description

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one, also known as MTT, is a chemical compound that has been widely used in scientific research. MTT is a yellow powder that is soluble in dimethyl sulfoxide (DMSO) and ethanol. It has been used in various studies to investigate its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one is not fully understood. It is believed that 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one is reduced by mitochondrial dehydrogenases to form formazan, a blue-colored product. The amount of formazan produced is directly proportional to the number of living cells in the sample.
Biochemical and Physiological Effects:
5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one has been shown to have no significant toxic effects on cells. It has also been shown to have no effect on cell proliferation or differentiation. However, 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one can interfere with certain enzymes, such as lactate dehydrogenase, which may affect the accuracy of some assays.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one in lab experiments is its ease of use. The 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one assay is a simple and reliable method for measuring cell viability. Another advantage is its low cost, making it an attractive option for researchers with limited budgets. However, one limitation of using 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one is its potential interference with certain enzymes, as mentioned above. Additionally, the 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one assay may not be suitable for all cell types, as some cells may not be able to reduce 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one to form formazan.

Future Directions

There are several future directions for research involving 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one. One area of interest is the development of new methods for using 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one in cell viability assays. Another area of interest is the investigation of the mechanism of action of 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one and its potential interactions with enzymes. Additionally, researchers may explore the use of 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one in other types of assays, such as assays for measuring oxidative stress or mitochondrial function.

Synthesis Methods

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one can be synthesized using a variety of methods. One common method involves the reaction of 3,5-ditert-butyl-4-hydroxybenzaldehyde with hydrazine hydrate to form 3,5-ditert-butyl-4-hydroxybenzaldehyde hydrazone. This hydrazone is then reacted with methyl isothiocyanate to form 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one.

Scientific Research Applications

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one has been widely used in scientific research as a reagent for cell viability assays. The 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one assay is a colorimetric assay that measures the activity of mitochondrial enzymes in living cells. This assay is used to determine cell viability, proliferation, and cytotoxicity. 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one has also been used in studies investigating the effects of various compounds on cell viability and proliferation.